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Compound of Interest

Compound Name: alpha-Irone

Cat. No.: B1206951 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe and efficient

laboratory environment is paramount. This guide provides essential, immediate safety and

logistical information for the handling of alpha-Irone, a valuable aromatic ketone in fragrance

and research applications. Adherence to these procedural steps will minimize risk and ensure

proper disposal, fostering a secure and productive research setting.

Hazard Identification and Classification
Alpha-Irone is classified as a combustible liquid that is harmful if swallowed and can cause

skin and eye irritation.[1] Understanding these hazards is the first step in implementing

appropriate safety measures.

Hazard Classification Description

Physical Hazard Combustible liquid[1]

Health Hazards Harmful if swallowed[1]

Causes skin irritation[1]

Causes serious eye irritation[1]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is crucial when handling alpha-Irone.

The following table outlines the recommended PPE to mitigate exposure risks.
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Body Part Recommended Protection
Specifications and Best
Practices

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended for protection

against ketones.[2] Ensure

gloves are inspected for any

signs of degradation or

puncture before use.

Eyes Safety goggles or a face shield

Provide a seal around the eyes

to protect from splashes. A

face shield offers broader

protection, especially when

handling larger quantities.

Body
Laboratory coat or chemical-

resistant apron

A lab coat should be worn to

protect against incidental

contact. For tasks with a higher

risk of splashing, a chemical-

resistant apron is advised.

Respiratory
Use in a well-ventilated area.

Respirator if needed.

Work should be conducted in a

chemical fume hood to

minimize inhalation of vapors.

[1] If ventilation is inadequate,

a NIOSH-approved respirator

with organic vapor cartridges

should be used.

Operational Plan for Handling alpha-Irone
A systematic approach to handling alpha-Irone will enhance safety and efficiency.

1. Preparation:

Ensure the work area, typically a chemical fume hood, is clean and uncluttered.

Verify that all necessary PPE is available and in good condition.
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Have spill cleanup materials readily accessible. An inert absorbent material such as sand,

vermiculite, or commercial sorbents should be available.[3]

2. Handling:

Avoid direct contact with skin and eyes.[4]

Do not inhale vapors.[1]

Keep the container tightly sealed when not in use to prevent the release of vapors.[4]

Use non-sparking tools to prevent ignition of the combustible liquid.

3. Storage:

Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[1][4]

Keep containers tightly closed.[4]

Store away from strong oxidizing agents, as they are incompatible.[1]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.
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Incident First-Aid Measures

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[1] Remove contaminated

clothing. Seek medical attention if irritation

persists.

Eye Contact

Rinse cautiously with water for several minutes.

[1] Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical

attention.

Ingestion
Do NOT induce vomiting.[1] Rinse mouth with

water. Seek immediate medical advice.

Inhalation

Move the person to fresh air.[1] If breathing is

difficult, provide oxygen. Seek medical attention

if symptoms develop.

For spills, eliminate all ignition sources.[1][3] Absorb the spill with an inert material and place it

in a suitable, sealed container for disposal.[3]

Disposal Plan
Proper disposal of alpha-Irone and any contaminated materials is essential to protect the

environment.

1. Waste Collection:

Collect waste alpha-Irone and any materials used for spill cleanup (e.g., absorbent pads,

contaminated gloves) in a designated, properly labeled, and sealed container.

2. Waste Disposal:

Dispose of chemical waste in accordance with all federal, state, and local regulations.[5]

Do not dispose of alpha-Irone down the drain or in general waste.[5]
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Contact your institution's environmental health and safety (EHS) department for specific

guidance on hazardous waste disposal procedures.

Experimental Workflow for Handling alpha-Irone
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Workflow for Handling alpha-Irone
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Handling
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3. Ready Spill Kit
4. Handle alpha-Irone

(Avoid contact and inhalation)

5. Store Properly
(Cool, dry, ventilated area)

Spill Exposure

6. Collect Waste
(Sealed, labeled container)

7. Dispose via EHS
(Follow regulations)

Contaminated PPE
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Caption: Logical workflow for the safe handling and disposal of alpha-Irone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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